Cas no 75586-69-5 (Acridinium,2-amino-10-methyl-, chloride (1:1))

• Product Name: Acridinium,2-amino-10-methyl-, chloride (1:1)
• CAS No: 75586-69-5
• MF: C₁₄H₁₃ClN₂
• MW: 244.719422101974
• CID: 566942
• PubChem ID: 53282
• Update Time: 2025-04-19

Acridinium,2-amino-10-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Acridinium,2-amino-10-methyl-, chloride (1:1)
• 10-methylacridin-10-ium-2-amine,chloride
• 2-AMINO-10-METHYLACRIDINIUMCHLORIDE
• 2-Amino-10-methylacridin-10-ium chloride
• CHEMBL169937
• 2-Amino-10-methylacridinium chloride
• ACRIDINIUM, 2-AMINO-10-METHYL-, CHLORIDE
• CCRIS 2113
• DTXSID40997021
• 75586-69-5

• Inchi： 1S/C14H13N2.ClH/c1-16-13-5-3-2-4-10(13)8-11-9-12(15)6-7-14(11)16;/h2-9H,15H2,1H3;1H/q+1;/p-1
• InChI Key： YSTFNVHSXUYXHR-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C)C2C=CC=CC=2C=C2C=C(C=CC=12)N

Computed Properties

• Exact Mass: 244.0767261g/mol
• Monoisotopic Mass: 244.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 29.9Ų